Cas no 15089-84-6 (3-Amino-5-acetamidobenzoic Acid)

3-Amino-5-acetamidobenzoic Acid Properties

Names and Identifiers

• Benzoic acid,3-(acetylamino)-5-amino-
• 3-ACETAMIDO-5-AMINOBENZOIC ACID
• 3-Acetylamino-5-amino-benzoesaeure
• 3-Acetylamino-5-aminobenzoic acid
• 3-Amino-5-acetamidobenzoic acid
• 3-Amino-5-acetamino-benzoesaeure
• 3-amino-5-acetylaminobenzoic acid
• Benzoic acid,3-(acetylamino)-5-amino
• Benzoic acid,3-acetamido-5-amino
• NSC 15500
• NS00004490
• Benzoic acid, 3-acetamido-5-amino-
• EINECS 239-143-0
• SCHEMBL5108982
• NSC-15500
• B4RDY5R28N
• SETVYNZSWPLKAO-UHFFFAOYSA-N
• AKOS006275170
• 15089-84-6
• DTXSID5065855
• NSC15500
• 3-acetylamino-5-amino-benzoic acid
• Benzoic acid, 3-(acetylamino)-5-amino-
• +Expand

• InChIKey： SETVYNZSWPLKAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O3/c1-5(12)11-8-3-6(9(13)14)2-7(10)4-8/h2-4H,10H2,1H3,(H,11,12)(H,13,14)
• SMILES： C(NC1=CC(N)=CC(C(O)=O)=C1)(=O)C

Computed Properties

• Exact Mass: 194.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.069142
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 1.57960
• PSA: 92.42000
• Refractive Index: 1.676
• Boiling Point: 526.8°Cat760mmHg
• Melting Point: 232-235 ºC
• Flash Point: 272.4°C
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),